Cas no 19013-15-1 (Ethyl 4-methyl-3-nitrobenzoate)

• Product Name: Ethyl 4-methyl-3-nitrobenzoate
• CAS No: 19013-15-1
• Molecular Formula: C₁₀H₁₁NO₄
• Molecular Weight: 209.19864
• CID: 839587
• PubChem ID: 14945864

Ethyl 4-methyl-3-nitrobenzoate Properties

Names and Identifiers

• Ethyl 4-methyl-3-nitrobenzoate
• "ethyl 4-methyl-3-nitro-benzoate
• 4-methyl-3-nitroBenzoic acid ethyl ester
• Benzoic acid, 4-Methyl-3-nitro-, ethyl ester
• 3-nitro-4-methylbenzoic acid ethyl ester
• 4-ethoxycarbonyl-2-nitrotoluene
• 4-Methyl-3-nitro-benzoesaeure-aethylester
• 4-methyl-3-nitro-benzoic acid ethyl ester
• 4-methyl-3-nitroethyl benzoate
• ethyl 4-methyl-3-nitro-benzoate
• AS-8506
• ethyl4-methyl-3-nitrobenzoate
• DB-010080
• p-Toluic acid, 3-nitro-, ethyl ester
• AKOS005766815
• CB2G5DT7XK
• MFCD06204349
• CS-0312782
• 19013-15-1
• DTXSID00565861
• E78023
• FWOACYVHDUBZDT-UHFFFAOYSA-N
• SCHEMBL1981486

• MDL： MFCD06204349
• InChIKey： FWOACYVHDUBZDT-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H11NO4/c1-3-15-10(12)8-5-4-7(2)9(6-8)11(13)14/h4-6H,3H2,1-2H3
• SMILES： CCOC(=O)C1=CC(=C(C)C=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 209.06900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 209.06880783g/mol
• Heavy Atom Count: 15
• Complexity: 248
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• LogP: 2.60310
• PSA: 72.12000
• Refractive Index: 1.541
• Boiling Point: 312.38°C at 760 mmHg
• Flash Point: 137.438°C
• Density: 1.217

Ethyl 4-methyl-3-nitrobenzoate Security Information

Ethyl 4-methyl-3-nitrobenzoate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%